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Compound of Interest

Compound Name: Zinpyr-1

Cat. No.: B1684389 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides detailed protocols for the preparation of stock and working solutions of

Zinpyr-1, a cell-permeable, fluorescein-based fluorescent probe for the detection of zinc

(Zn²⁺). Accurate preparation of these solutions is critical for reliable and reproducible

experimental results in applications such as cellular imaging and fluorimetric assays.

Introduction to Zinpyr-1
Zinpyr-1 is a widely used fluorescent sensor for the detection of intracellular labile zinc ions.[1]

[2] Its fluorescence intensity increases significantly upon binding to Zn²⁺, allowing for the

visualization and quantification of zinc in various biological systems.[3][4] It is a cell-permeable

molecule, making it suitable for live-cell imaging.[5]

Quantitative Data Summary
The following tables summarize the key quantitative data for Zinpyr-1, including its

physicochemical properties and recommended solution concentrations.

Table 1: Physicochemical Properties of Zinpyr-1
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Property Value Reference

Molecular Formula C₄₆H₃₆Cl₂N₆O₅

Formula Weight 823.7 g/mol

Purity ≥90%

Excitation Wavelength (λex) 507-515 nm

Emission Wavelength (λem) 513-558 nm

Solubility DMF: 0.5 mg/mL

Storage Temperature -20°C

Stability ≥ 4 years at -20°C

Table 2: Recommended Concentrations for Zinpyr-1 Solutions

Solution Type Solvent
Concentration
Range

Application Reference

Stock Solution DMSO 0.5 - 1.0 mM General Use

Stock Solution DMSO 1 mM Cellular Imaging

Working Solution Aqueous Buffer 5 - 20 µM
Plant Root

Imaging

Working Solution Assay Buffer 0.05 µM
Fluorimetric

Microassay

Working Solution
Cell Culture

Medium
10 µM Cellular Imaging

Experimental Protocols
Preparation of Zinpyr-1 Stock Solution (1 mM)
This protocol describes the preparation of a 1 mM stock solution of Zinpyr-1 in dimethyl

sulfoxide (DMSO).
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Materials:

Zinpyr-1 (solid)

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes

Pipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Calculate the required mass of Zinpyr-1:

To prepare 1 mL of a 1 mM stock solution, the required mass is 0.824 mg.

Calculation: 1 mmol/L * 1 L/1000 mL * 823.7 g/mol * 1000 mg/g = 0.8237 mg/mL.

Weigh Zinpyr-1:

Carefully weigh out the calculated amount of Zinpyr-1 powder using an analytical balance

in a fume hood.

Dissolve in DMSO:

Transfer the weighed Zinpyr-1 to a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 1 mM.

Vortex the tube thoroughly until the Zinpyr-1 is completely dissolved. Gentle warming may

be required.

Storage:
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Aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) to avoid

repeated freeze-thaw cycles.

Store the aliquots at -20°C, protected from light. For long-term storage (months to years),

-80°C is recommended.

Preparation of Zinpyr-1 Working Solution for Cellular
Imaging (10 µM)
This protocol describes the dilution of the 1 mM Zinpyr-1 stock solution to a final working

concentration of 10 µM in cell culture medium.

Materials:

1 mM Zinpyr-1 stock solution in DMSO

Pre-warmed cell culture medium (e.g., DMEM, HBSS)

Sterile microcentrifuge tubes or culture plates

Pipettes and sterile tips

Procedure:

Determine the required volume of stock solution:

To prepare 1 mL of a 10 µM working solution, 10 µL of the 1 mM stock solution is required.

Calculation: (10 µM * 1 mL) / 1000 µM = 0.01 mL = 10 µL.

Dilute the stock solution:

For staining cells in a culture dish, directly add the calculated volume of the 1 mM Zinpyr-
1 stock solution to the pre-warmed cell culture medium in the dish.

Alternatively, prepare the working solution by adding the stock solution to the required

volume of medium in a sterile tube and mix gently by pipetting.
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Incubation:

Incubate the cells with the Zinpyr-1 working solution for a specified period, typically

ranging from 10 to 30 minutes at 37°C. The optimal incubation time may vary depending

on the cell type and experimental conditions.

Diagrams
The following diagrams illustrate the workflow for preparing Zinpyr-1 solutions and a

conceptual signaling pathway for zinc detection.
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Caption: Workflow for preparing Zinpyr-1 stock solution.

Workflow for Zinpyr-1 Working Solution Preparation

Dilution

Application

1 mM Zinpyr-1 Stock (in DMSO)

Dilute in Aqueous Buffer
(e.g., Cell Culture Medium)

Final Working Solution
(e.g., 10 µM)

Incubate with Cells

Fluorescence Imaging

Click to download full resolution via product page

Caption: Workflow for preparing Zinpyr-1 working solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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